Cas no 1330425-01-8 (3-amino-N-(2-phenylethyl)pyrazine-2-carboxamide)

• Product Name: 3-amino-N-(2-phenylethyl)pyrazine-2-carboxamide
• CAS No: 1330425-01-8
• MF: C₁₃H₁₄N₄O
• MW: 242.276462078094
• CID: 6427438
• PubChem ID: 51289952
• Update Time: 2025-06-11

3-amino-N-(2-phenylethyl)pyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-N-(2-phenylethyl)pyrazine-2-carboxamide
• Z211302568
• 3-amino-N-phenethylpyrazine-2-carboxamide
• 1330425-01-8
• F6548-0472
• SCHEMBL21586307
• 3-Amino-pyrazine-2-carboxylic acid phenethyl-amide
• AKOS026696420

• Inchi： 1S/C13H14N4O/c14-12-11(15-8-9-16-12)13(18)17-7-6-10-4-2-1-3-5-10/h1-5,8-9H,6-7H2,(H2,14,16)(H,17,18)
• InChI Key： IQCTVGDGAVNUBY-UHFFFAOYSA-N
• SMILES： O=C(C1C(N)=NC=CN=1)NCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 242.11676108g/mol
• Monoisotopic Mass: 242.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 80.9Ų

Additional information on 3-amino-N-(2-phenylethyl)pyrazine-2-carboxamide

Recent Advances in the Study of 3-amino-N-(2-phenylethyl)pyrazine-2-carboxamide (CAS: 1330425-01-8)

3-amino-N-(2-phenylethyl)pyrazine-2-carboxamide (CAS: 1330425-01-8) is a pyrazine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in drug discovery and development.

One of the key areas of interest in the study of 3-amino-N-(2-phenylethyl)pyrazine-2-carboxamide is its role as a potential kinase inhibitor. Kinases are critical enzymes involved in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Recent in vitro studies have demonstrated that this compound exhibits selective inhibition against specific kinase targets, suggesting its utility in targeted therapy. The structural analysis of the compound reveals that the pyrazine core and the phenylethylamide side chain contribute to its binding affinity and specificity, making it a valuable scaffold for further optimization.

In addition to its kinase inhibitory activity, 3-amino-N-(2-phenylethyl)pyrazine-2-carboxamide has also been investigated for its potential antimicrobial properties. A 2023 study published in the Journal of Medicinal Chemistry reported that this compound displayed moderate activity against certain Gram-positive bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from that of conventional antibiotics. These findings open new avenues for the development of novel antimicrobial agents to address the growing issue of antibiotic resistance.

The synthetic accessibility of 3-amino-N-(2-phenylethyl)pyrazine-2-carboxamide has also been a focus of recent research. A team of chemists recently developed a more efficient and scalable synthesis route for this compound, as detailed in a 2024 publication in Organic Process Research & Development. The new method employs a one-pot reaction strategy, significantly reducing the number of steps and improving overall yield. This advancement is particularly important for large-scale production, which is essential for further preclinical and clinical evaluations.

Despite these promising developments, challenges remain in the study of 3-amino-N-(2-phenylethyl)pyrazine-2-carboxamide. For instance, its pharmacokinetic properties, such as bioavailability and metabolic stability, require further optimization to enhance its therapeutic potential. Recent efforts have focused on structural modifications to improve these parameters while maintaining the compound's biological activity. Preliminary results from these studies are encouraging, with some derivatives showing enhanced oral bioavailability in animal models.

In conclusion, 3-amino-N-(2-phenylethyl)pyrazine-2-carboxamide (CAS: 1330425-01-8) represents a promising candidate in the field of medicinal chemistry, with potential applications in kinase inhibition and antimicrobial therapy. The recent advancements in its synthesis and biological evaluation underscore its significance as a versatile scaffold for drug development. Future research should focus on addressing the remaining challenges, such as optimizing its pharmacokinetic profile and exploring its efficacy in more complex disease models. As the field progresses, this compound may pave the way for novel therapeutic strategies in the treatment of various diseases.